Viomycin Retains Full Activity Against rrs A1401G Mutants That Confer High-Level Cross-Resistance to Amikacin, Kanamycin, and Capreomycin
Among 15 laboratory-generated M. tuberculosis mutants harboring the rrs A1401G mutation—the most clinically prevalent aminoglycoside-resistance determinant—14 of 15 (93.3%) remained susceptible to viomycin (MIC ≤10 μg/mL), while all 15 displayed high-level resistance to kanamycin (MIC >80 μg/mL) and amikacin (MIC >64 μg/mL), and capreomycin MICs of 20–80 μg/mL . Concordantly, all 9 clinical isolates with the rrs A1401G mutation tested in the same study were susceptible to viomycin (MIC ≤10 μg/mL) despite resistance to kanamycin (MIC >80 μg/mL), amikacin (MIC >64 μg/mL), and capreomycin (MIC 20–80 μg/mL) . In a separate wild-type MIC distribution study using 90 consecutive clinical isolates and 21 resistant strains on Middlebrook 7H10 medium, all seven amikacin- and kanamycin-resistant isolates were clearly below the ECOFF for viomycin (2 mg/L), confirming that viomycin susceptibility is preserved even when cross-resistance to other second-line injectables is established .
| Evidence Dimension | MIC susceptibility of rrs A1401G mutants to second-line injectable antituberculosis drugs |
|---|---|
| Target Compound Data | Viomycin: MIC ≤10 μg/mL in 14/15 (93.3%) laboratory mutants and 9/9 (100%) clinical isolates with rrs A1401G ; all 7 amikacin/kanamycin-resistant isolates below ECOFF of 2 mg/L |
| Comparator Or Baseline | Amikacin: MIC >64 μg/mL (15/15 mutants); Kanamycin: MIC >80 μg/mL (15/15 mutants); Capreomycin: MIC 20–80 μg/mL (all mutants), with 5/7 amikacin/kanamycin-resistant isolates having MIC 8 mg/L (above ECOFF of 4 mg/L) |
| Quantified Difference | Viomycin-susceptible fraction: 93.3% vs 0% for amikacin/kanamycin among rrs A1401G mutants; 100% vs 0% among rrs A1401G clinical isolates; 100% (7/7) viomycin-susceptible vs 0% (0/7) capreomycin wild-type among amikacin/kanamycin-resistant isolates by ECOFF criteria |
| Conditions | M. tuberculosis H37Rv and CDC1551 backgrounds; Middlebrook 7H10 agar; MIC determined by agar proportion method at 37°C for 3 weeks ; Middlebrook 7H10 with 1:2 serial dilutions (0.002–512 mg/L), 90 clinical isolates plus 21 resistant strains |
Why This Matters
Procurement of viomycin (rather than capreomycin) is scientifically justified when treating or studying M. tuberculosis strains carrying the globally prevalent rrs A1401G mutation, as viomycin is the only second-line injectable consistently retaining wild-type susceptibility against this genotype.
- [1] Maus, C.E., Plikaytis, B.B., Shinnick, T.M. Molecular analysis of cross-resistance to capreomycin, kanamycin, amikacin, and viomycin in Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy 49, 3192–3197 (2005). View Source
- [2] Juréen, P., et al. Wild-type MIC distributions for aminoglycoside and cyclic polypeptide antibiotics used for treatment of Mycobacterium tuberculosis infections. Journal of Clinical Microbiology 48, 1853–1858 (2010). View Source
